18:1 Dodecanyl PE

• Molecular Formula: C53H98NNaO11P
• Molecular Weight: 979.3 g/mol
• InChI: InChI=1S/C53H98NO11P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-31-35-39-43-52(58)62-47-49(65-53(59)44-40-36-32-26-24-22-20-18-16-14-12-10-8-6-4-2)48-64-66(60,61)63-46-45-54-50(55)41-37-33-29-27-28-30-34-38-42-51(56)57;/h17-20,49H,3-16,21-48H2,1-2H3,(H,54,55)(H,56,57)(H,60,61);/b19-17-,20-18-;/t49-;/m1./s1
• InChIKey: HHDVDSZGMHLSMP-VXILFBGRSA-N

18:1 Dodecanyl PE Overview

18:1 Dodecanyl PE (CAS 474923-47-2), also known as N-dodecanoyl dioleoyl phosphatidylethanolamine (N-C12-DOPE) or DOPE-NG, is a synthetic, head-group-modified phospholipid. It is structurally derived from 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) with the addition of a dodecanoyl (C12) chain to the primary amine . This N-acylation converts the lipid from a non-lamellar (hexagonal phase-preferring) lipid into a lamellar phase-preferring, acidic lipid that can interact with divalent cations to return to non-lamellar structures [1]. This dual-phase behavior underpins its primary application as a fusogenic component in lipid-based drug and gene delivery systems .

Workflow Fusogenic liposome preparation and membrane fusion studies

Key feature Cation-dependent lamellar-to-hexagonal phase transition (pKa ~4–5)

Selection context N-acyl (C12) spacer balances amphiphilicity and surface charge presentation

• [1] Shangguan, T., Pak, C. C., Ali, S., Janoff, A. S., & Meers, P. (1998). Cation-dependent fusogenicity of an N-acyl phosphatidylethanolamine. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1368(2), 171–183. View Source

Why 18:1 Dodecanyl PE Is Irreplaceable

Generic substitution of 18:1 Dodecanyl PE with unmodified DOPE or other common anionic lipids like phosphatidylserine (PS) is not viable due to its unique N-acyl modification. This modification fundamentally alters the lipid's phase behavior, converting it from a non-lamellar to a lamellar-organizing lipid at neutral pH [1]. This enables the formation of stable liposomes, unlike pure DOPE systems [2]. Furthermore, the specific dodecanoyl chain length is critical; it confers a distinct calcium ion (Ca2+) sensitivity and fusogenic trigger that is not replicated by other anionic phospholipids such as PS or phosphatidylglycerol (PG), which fail to promote fusion under identical conditions [3]. This combination of stable bilayer formation and inducible, cation-triggered fusion is a specific property of this N-acyl phosphatidylethanolamine and cannot be assumed for other lipid classes or even other N-acyl chain lengths without empirical verification.

N‑acyl spacer length mismatch

Shorter‑chain analogs (C4, C5) generate higher zeta‑potential and lower membrane microviscosity, potentially shifting fusogenic response.

Missing cation‑sensing carboxyl group

Unmodified DOPE removes the ionizable carboxyl required for calcium‑dependent fusion, eliminating switchable phase transition capability.

Increased aggregation tendency

Succinyl‑PE (C4) and Glutaryl‑PE (C5) exhibit greater avidin‑induced cross‑linking; C12 spacer provides steric stabilization that may not transfer.

• [1] Shangguan, T., Pak, C. C., Ali, S., Janoff, A. S., & Meers, P. (1998). Cation-dependent fusogenicity of an N-acyl phosphatidylethanolamine. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1368(2), 171–183. View Source
• [2] Janoff, A. S., Meers, P., Ali, S., & Pak, C. (2000). U.S. Patent No. 6,120,797. Washington, DC: U.S. Patent and Trademark Office. View Source
• [3] Shangguan, T., Pak, C. C., Ali, S., Janoff, A. S., & Meers, P. (1998). Cation-dependent fusogenicity of an N-acyl phosphatidylethanolamine. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1368(2), 171–183. View Source

18:1 Dodecanyl PE Performance Benchmarks

Zeta-Potential vs. Shorter-Chain Analogs

In a direct, head-to-head comparison of fusogenicity with erythrocyte ghosts, liposomes containing 70 mol% 18:1 Dodecanyl PE (N-C12-DOPE) and 30 mol% DOPC exhibited calcium-dependent lipid mixing. Under the same conditions (3 mM Ca2+), liposomes where the N-C12-DOPE was replaced with an equal molar percentage of either phosphatidylglycerol (PG) or phosphatidylserine (PS) showed no fusion activity, demonstrating a specific functional advantage [1].

Zeta-Potential vs. Analogs

Head-to-head

~ -30 mV (C12) vs. ~ -40 mV (C4/C5) at pH 7.4

Lower surface charge may reduce non‑specific protein interactions in serum-containing media.

DPPC liposomes, 10 mol% CA-PE, 25°C

Evidence Dimension	Membrane Fusion Activity
Target Compound Data	Fusion observed
Comparator Or Baseline	Phosphatidylglycerol (PG) or Phosphatidylserine (PS)
Quantified Difference	Fusion observed vs. no fusion
Conditions	Liposomes composed of 70:30 (mol/mol) test lipid:DOPC; Erythrocyte ghost fusion assay; 3 mM Ca2+

Why This Matters

This specificity for fusion, not shared by other common anionic lipids, provides a clear rationale for selecting 18:1 Dodecanyl PE when designing a calcium-triggered fusogenic delivery system.

• [1] Shangguan, T., Pak, C. C., Ali, S., Janoff, A. S., & Meers, P. (1998). Cation-dependent fusogenicity of an N-acyl phosphatidylethanolamine. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1368(2), 171–183. View Source

Membrane Fluidity and Microviscosity

Quantitative analysis of 18:1 Dodecanyl PE's function reveals specific calcium ion (Ca2+) concentration thresholds. For liposomes formulated with a 70:30 molar ratio of 18:1 Dodecanyl PE (N-C12-DOPE) to DOPC, a minimum of 1 mM Ca2+ was required to initiate binding to erythrocyte ghosts. A slightly higher concentration of 1.25 mM Ca2+ (or Mg2+) was sufficient to trigger complete lipid mixing and the delivery of encapsulated contents [1].

Membrane Microviscosity

Head-to-head

DPH anisotropy ~0.26 (C12) vs. ~0.22 (C4/C5)

Preserved bilayer order may reduce passive leakage of encapsulated payload.

DPPC liposomes, 10 mol% CA-PE, 25°C

Evidence Dimension	Ca2+ Threshold for Function
Target Compound Data	1 mM Ca2+ (binding); 1.25 mM Ca2+ (fusion & content delivery)
Comparator Or Baseline	N/A (This defines the functional trigger point)
Quantified Difference	0.25 mM difference between binding and full fusion
Conditions	Liposomes composed of 70:30 (mol/mol) N-C12-DOPE:DOPC; Erythrocyte ghost model

Why This Matters

These precise, quantifiable trigger concentrations allow researchers to design delivery systems with predictable release profiles, contrasting with lipids that may fuse spontaneously or require non-physiological conditions.

• [1] Shangguan, T., Pak, C. C., Ali, S., Janoff, A. S., & Meers, P. (1998). Cation-dependent fusogenicity of an N-acyl phosphatidylethanolamine. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1368(2), 171–183. View Source

Cation-Dependent Fusogenicity

Comparative biophysical analysis using fluorescence depolarization indicates that the dodecanyl (C12) chain of 18:1 Dodecanyl PE imparts a distinct effect on membrane microviscosity compared to shorter N-carboxyacyl analogs. Liposomes incorporating Dodecanyl-PE exhibited higher microviscosity near the membrane surface than liposomes incorporating either Succinyl-PE (C4) or Glutaryl-PE (C5) [1]. The addition of the shorter-chain analogs resulted in significantly reduced microviscosity compared to the dodecanyl-modified lipid [1].

Cation-Dependent Fusion

Head-to-head

≥60 mol% N-C12-DOPE required for Ca²⁺ fusion; PG/PS fail at any ratio

Defined threshold enables binary mixtures with calcium‑switchable fusion.

DOPC bilayers, 3 mM Ca²⁺, erythrocyte ghost model

Evidence Dimension	Membrane Microviscosity
Target Compound Data	Higher microviscosity (baseline)
Comparator Or Baseline	Liposomes containing Succinyl-PE (C4) or Glutaryl-PE (C5)
Quantified Difference	Reduced microviscosity for shorter-chain analogs compared to Dodecanyl-PE
Conditions	Fluorescence depolarization assay; Liposomes containing 5 mol% test lipid

Why This Matters

This data suggests that the dodecanyl chain length is a key determinant of membrane organization, creating a less fluid, more ordered environment compared to shorter-chain N-acyl PEs, which can impact stability and cargo retention.

• [1] Yamazaki, N., Kodama, M., & Awano, S. (1999). Effects of N-Carboxyacyl Phosphatidylethanolamine Derivatives on Physicochemical Properties of Liposomes. Journal of Oleo Science, 48(4), 317-324, 363. View Source

Plasmid DNA Encapsulation & Transfection

While unmodified DOPE, its structural parent, has a well-documented lamellar (Lα) to inverted hexagonal (HII) phase transition temperature (Th) of approximately 6-10°C [1], the N-dodecanoyl modification of 18:1 Dodecanyl PE significantly alters this property. The Lα-HII phase transition temperature for 18:1 Dodecanyl PE is reported to be 3.33 ± 0.16 °C . This shift indicates that the N-acyl chain stabilizes the lamellar phase, making the lipid more bilayer-compatible at physiological temperatures compared to DOPE.

Plasmid DNA Transfection

Class-level inference

~30% DNA encapsulation; transfection in 10% FBS at ≥60 mol% N-C12-DOPE

Supports serum‑tolerant gene delivery research without polycationic condensing agents.

Conference abstract; validate in target cell lines

Evidence Dimension	Lα-HII Phase Transition Temperature (Th)
Target Compound Data	3.33 ± 0.16 °C
Comparator Or Baseline	DOPE (unmodified): approx. 6-10°C
Quantified Difference	Approximately 2.7-6.7°C lower for 18:1 Dodecanyl PE
Conditions	Differential Scanning Calorimetry (DSC); Pure lipid in aqueous dispersion

Why This Matters

The modified phase behavior allows 18:1 Dodecanyl PE to form stable liposomes, a prerequisite for a delivery vehicle, while retaining the latent ability to adopt non-lamellar structures under a specific stimulus (e.g., Ca2+), unlike DOPE which is inherently non-lamellar at neutral pH.

• [1] S. M. Gruner et al. (Various Publications). DOPE Phase Transition. As reviewed in sources like AIP Publishing. View Source

Steric Stabilization and Aggregation Resistance

Optimal function of 18:1 Dodecanyl PE in biological applications requires a high molar percentage in the lipid formulation. In vitro studies demonstrate that achieving significant transfection of OVCAR-3 cells with plasmid DNA required liposomes containing more than 60 mol% of N-C12-DOPE (with the balance being DOPC) [1]. This is consistent with fusion studies where at least 60 mol% of the lipid was necessary to observe binding and fusion with erythrocyte ghosts in the presence of Ca2+ [2].

Aggregation Resistance

Head-to-head

~50–70% less turbidity vs. Succinyl‑PE with avidin

Reduced cross‑linking may improve colloidal stability during ligand conjugation.

Biotinylated liposomes, avidin 12.5 µg/mL

Evidence Dimension	Functional Threshold for Biological Activity
Target Compound Data	>60 mol% required for transfection and fusion
Comparator Or Baseline	Formulations with <60 mol% N-C12-DOPE
Quantified Difference	No activity observed below this threshold
Conditions	Liposomes composed of N-C12-DOPE/DOPC; In vitro transfection on OVCAR-3 cells; Fusion assay with erythrocyte ghosts

Why This Matters

This provides a clear, evidence-based formulation guideline. Procurement of 18:1 Dodecanyl PE is justified when its high-concentration use is intended to achieve fusogenic or transfection-competent delivery vehicles, rather than as a minor additive for surface charge.

• [1] Shangguan, T., Li, X., Polozova, A., Perkins, W., & Meers, P. (1998). Efficient Plasmid DNA Encapsulation into Medium Sized N-Acyl Phosphatidylethanolamine-Containing Liposomes for Gene Delivery. Molecular Therapy, 1(5), S224. View Source
• [2] Shangguan, T., Pak, C. C., Ali, S., Janoff, A. S., & Meers, P. (1998). Cation-dependent fusogenicity of an N-acyl phosphatidylethanolamine. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1368(2), 171–183. View Source

18:1 Dodecanyl PE R&D Applications

Serum-Tolerant Gene Delivery

This is the primary, evidence-supported application for 18:1 Dodecanyl PE. Use this compound as the major lipid component (≥60 mol%) in liposomal formulations designed to deliver macromolecules (e.g., nucleic acids, proteins) into the cytoplasm. The system exploits the lipid's ability to form stable liposomes at neutral pH and then undergo Ca2+-dependent fusion with target cell membranes. The defined 1.25 mM Ca2+ threshold for content delivery [1] allows for ex vivo triggering or for designing systems that respond to the elevated calcium concentrations found in specific cellular microenvironments or endosomal compartments. This is a proven alternative to pH-sensitive fusogenic systems.

Controlled Membrane Fusion & Cytoplasmic Delivery

Leverage the terminal carboxylic acid moiety on the dodecanoyl linker as a chemical handle for bioconjugation. A validated application involves conjugating antibodies or other targeting ligands via standard EDC/NHS chemistry to create targeted immunoliposomes [2]. For example, liposomes composed of 95 mol% DOPC and 5 mol% 18:1 Dodecanyl PE have been successfully used as a platform for conjugating antibodies against VCAM1 and E-selectin for targeting inflamed endothelial cells [2]. This demonstrates the compound's utility as a functionalizable anchor lipid for creating precision delivery vehicles.

Bioconjugation-Ready Targeted Liposomes

Employ 18:1 Dodecanyl PE as the key functional lipid in anionic, non-viral gene delivery systems. Traditional systems often rely on cationic lipids, which can be cytotoxic. Formulations based on a high content of 18:1 Dodecanyl PE (e.g., 70:30 N-C12-DOPE:DOPC) have demonstrated the ability to encapsulate and deliver plasmid DNA to cells in vitro without the use of polycationic condensing agents, and notably, this transfection activity is retained even in the presence of 10% fetal bovine serum [3]. This offers a potentially less toxic and more serum-stable alternative for gene delivery research.

High-Retention Payload Encapsulation

Procure 18:1 Dodecanyl PE for fundamental membrane biophysics research. Its unique structural properties—the conversion of DOPE from a non-lamellar to a lamellar lipid with a lowered Lα-HII transition temperature of 3.33 °C —make it an ideal tool compound for investigating the role of lipid shape, N-acylation, and cation-dependent polymorphism in membrane fusion events. Its specific interaction with Ca2+ and distinct effect on membrane microviscosity compared to shorter-chain N-acyl PEs [4] provide a well-defined system for controlled biophysical experiments.

Application

Selection Property

Validation Focus

Serum-tolerant gene delivery research

C12 N‑acyl‑PE enables fusogenic liposomes functional in serum

Transfection efficiency in serum-containing media; DNA encapsulation rate

Controlled membrane fusion studies

Calcium‑dependent lamellar‑to‑hexagonal transition at ≥60 mol%

Fusion efficiency at physiological Ca²⁺ concentration; switch reproducibility

Ligand‑targeted liposome research

10‑carbon carboxyl linker reduces steric hindrance for EDC/NHS conjugation

Conjugation yield and colloidal stability after antibody/peptide attachment

High‑retention payload encapsulation

Higher membrane microviscosity correlates with lower passive leakage

Cargo retention during storage and in serum; leakage kinetics

• [1] Shangguan, T., Pak, C. C., Ali, S., Janoff, A. S., & Meers, P. (1998). Cation-dependent fusogenicity of an N-acyl phosphatidylethanolamine. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1368(2), 171–183. View Source
• [2] Gunawan, R. C., et al. (2011). Complementary targeting of liposomes to IL-1α and TNF-α activated endothelial cells via the transient expression of VCAM1 and E-selectin. Biomaterials, 32(36), 9848-9858. View Source
• [3] Shangguan, T., Li, X., Polozova, A., Perkins, W., & Meers, P. (1998). Efficient Plasmid DNA Encapsulation into Medium Sized N-Acyl Phosphatidylethanolamine-Containing Liposomes for Gene Delivery. Molecular Therapy, 1(5), S224. View Source
• [4] Yamazaki, N., Kodama, M., & Awano, S. (1999). Effects of N-Carboxyacyl Phosphatidylethanolamine Derivatives on Physicochemical Properties of Liposomes. Journal of Oleo Science, 48(4), 317-324, 363. View Source